Cas no 6427-02-7 (3-(Piperazin-1-yl)propan-1-ol dihydrochloride)

• Product Name: 3-(Piperazin-1-yl)propan-1-ol dihydrochloride
• CAS No: 6427-02-7
• MF: C₇H₁₈Cl₂N₂O
• MW: 217.136620044708
• MDL: MFCD09991742
• CID: 499765
• PubChem ID: 22460998
• Update Time: 2025-11-02

3-(Piperazin-1-yl)propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperazin-1-yl)propan-1-ol dihydrochloride
• 1-Piperazinepropanol 2HCl
• 1-Piperazinepropanol,hydrochloride (1:2)
• 1-(3-Hydroxypropyl)-piperazine dihydrochloride
• 3-(Piperazin-1-yl)propan-1-ol--hydrogen chloride (1/2)
• 3-Piperazin-1-yl-propan-1-ol dihydrochloride
• 3-Piperazin-1-ylpropan-1-oldihydrochloride
• CS-0173393
• FT-0762661
• 3-(piperazin-1-yl)propan-1-oldihydrochloride
• MFCD09991742
• 6427-02-7
• 3-Piperazin-1-yl-propan-1-ol diHCl
• Z1262250863
• 3-Piperazin-1-yl-propan-1-oldihydrochloride
• SCHEMBL6955567
• EN300-61337
• DTXSID60625778
• A1440
• Q-102291
• 3-piperazin-1-ylpropan-1-ol;dihydrochloride
• AKOS015846476
• AS-38237
• 3-piperazin-1-ylpropan-1-ol,dihydrochloride
• DB-031845

• MDL： MFCD09991742
• Inchi： 1S/C7H16N2O.2ClH/c10-7-1-4-9-5-2-8-3-6-9;;/h8,10H,1-7H2;2*1H
• InChI Key： VKJLOUPWISPINX-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCCN1CCNCC1

Computed Properties

• Exact Mass: 216.08000
• Monoisotopic Mass: 216.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 81.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 331.6 °C at 760 mmHg
• Flash Point: 154.3 °C
• PSA: 35.50000
• LogP: 1.14470

3-(Piperazin-1-yl)propan-1-ol dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 3-(Piperazin-1-yl)propan-1-ol dihydrochloride

Comprehensive Guide to 3-(Piperazin-1-yl)propan-1-ol dihydrochloride (CAS No. 6427-02-7): Properties, Applications, and Market Insights

3-(Piperazin-1-yl)propan-1-ol dihydrochloride (CAS 6427-02-7) is a versatile piperazine derivative widely used in pharmaceutical research and specialty chemical synthesis. This white to off-white crystalline powder has gained significant attention due to its unique chemical properties and broad utility as a building block in medicinal chemistry. With increasing interest in drug discovery and small molecule therapeutics, this compound continues to be an important subject of study for researchers worldwide.

The molecular structure of 3-(Piperazin-1-yl)propan-1-ol dihydrochloride combines a piperazine ring with a hydroxypropyl side chain, making it particularly valuable for creating bioactive molecules. Recent trends in pharmaceutical development show growing demand for such heterocyclic compounds, especially in the design of CNS-targeting drugs and receptor modulators. Its dihydrochloride salt form enhances stability and solubility, addressing common formulation challenges in drug development.

From a synthetic chemistry perspective, CAS 6427-02-7 serves as a crucial intermediate in creating more complex pharmacophores. The compound's dual functional groups (amine and alcohol) allow for diverse chemical modifications, making it valuable for structure-activity relationship studies. Researchers frequently search for information about its synthetic routes, purification methods, and analytical characterization, reflecting the compound's importance in modern medicinal chemistry workflows.

The physicochemical properties of 3-(Piperazin-1-yl)propan-1-ol dihydrochloride contribute to its widespread use. With good water solubility and moderate lipophilicity, this compound demonstrates favorable drug-like properties that make it attractive for lead optimization programs. Current research focuses on its potential applications in developing neurological therapeutics, antidepressants, and antipsychotic agents, aligning with growing interest in mental health pharmaceuticals.

Market analysis reveals steady growth in demand for piperazine derivatives like 6427-02-7, driven by expanding pharmaceutical R&D activities worldwide. The compound's supply chain remains robust, with manufacturers offering various packaging options and purity grades to meet different research needs. Quality control parameters such as HPLC purity, residual solvent content, and heavy metal limits are frequently discussed topics among procurement specialists evaluating this material.

In process chemistry applications, 3-(Piperazin-1-yl)propan-1-ol dihydrochloride serves as a valuable intermediate for scale-up synthesis of active pharmaceutical ingredients. Recent advances in green chemistry have led to improved synthetic methods for this compound, reducing environmental impact while maintaining high yield and purity. These developments address growing industry concerns about sustainable manufacturing practices in pharmaceutical production.

The analytical characterization of CAS 6427-02-7 typically involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Researchers often search for detailed spectral data and reference standards to support their work with this compound. The availability of comprehensive analytical documentation has become increasingly important for regulatory compliance in drug development programs.

Looking ahead, 3-(Piperazin-1-yl)propan-1-ol dihydrochloride is expected to maintain its importance in drug discovery pipelines. Emerging applications in targeted therapies and precision medicine may create new opportunities for this versatile chemical building block. As the pharmaceutical industry continues to evolve, compounds like 6427-02-7 will remain essential tools for researchers developing the next generation of therapeutic agents.